Cas no 689736-54-7 (rac-tert-butyl (2R,3R)-3-phenylazetidine-2-carboxylate)

Technical Introduction: rac-tert-butyl (2R,3R)-3-phenylazetidine-2-carboxylate is a chiral azetidine derivative featuring a phenyl substituent at the 3-position and a tert-butoxycarbonyl (Boc) protecting group at the 2-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. The rigid azetidine ring enhances conformational control, while the Boc group facilitates selective deprotection under mild acidic conditions. Its stereochemistry (2R,3R) makes it useful for enantioselective synthesis, offering precise control over chiral centers. The tert-butyl ester also improves solubility and handling in synthetic workflows. This building block is favored for its stability and versatility in constructing complex nitrogen-containing frameworks.
rac-tert-butyl (2R,3R)-3-phenylazetidine-2-carboxylate structure
689736-54-7 structure
Product Name:rac-tert-butyl (2R,3R)-3-phenylazetidine-2-carboxylate
CAS No:689736-54-7
MF:C14H19NO2
MW:233.30616402626
CID:6100743
PubChem ID:136589188
Update Time:2025-10-30

rac-tert-butyl (2R,3R)-3-phenylazetidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • rac-tert-butyl (2R,3R)-3-phenylazetidine-2-carboxylate
    • 2-Azetidinecarboxylic acid, 3-phenyl-, 1,1-dimethylethyl ester, (2R,3R)-rel-
    • 689736-54-7
    • EN300-1693086
    • Inchi: 1S/C14H19NO2/c1-14(2,3)17-13(16)12-11(9-15-12)10-7-5-4-6-8-10/h4-8,11-12,15H,9H2,1-3H3/t11-,12+/m0/s1
    • InChI Key: PZOVCADFIBGNAO-NWDGAFQWSA-N
    • SMILES: N1C[C@@H](C2=CC=CC=C2)[C@@H]1C(OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 233.141578849g/mol
  • Monoisotopic Mass: 233.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Density: 1.068±0.06 g/cm3(Predicted)
  • Boiling Point: 327.7±42.0 °C(Predicted)
  • pka: 8.44±0.60(Predicted)

rac-tert-butyl (2R,3R)-3-phenylazetidine-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1693086-0.05g
rac-tert-butyl (2R,3R)-3-phenylazetidine-2-carboxylate
689736-54-7
0.05g
$1140.0 2023-09-20
Enamine
EN300-1693086-0.1g
rac-tert-butyl (2R,3R)-3-phenylazetidine-2-carboxylate
689736-54-7
0.1g
$1195.0 2023-09-20
Enamine
EN300-1693086-0.25g
rac-tert-butyl (2R,3R)-3-phenylazetidine-2-carboxylate
689736-54-7
0.25g
$1249.0 2023-09-20
Enamine
EN300-1693086-0.5g
rac-tert-butyl (2R,3R)-3-phenylazetidine-2-carboxylate
689736-54-7
0.5g
$1302.0 2023-09-20
Enamine
EN300-1693086-1.0g
rac-tert-butyl (2R,3R)-3-phenylazetidine-2-carboxylate
689736-54-7
1g
$1357.0 2023-06-04
Enamine
EN300-1693086-2.5g
rac-tert-butyl (2R,3R)-3-phenylazetidine-2-carboxylate
689736-54-7
2.5g
$2660.0 2023-09-20
Enamine
EN300-1693086-5.0g
rac-tert-butyl (2R,3R)-3-phenylazetidine-2-carboxylate
689736-54-7
5g
$3935.0 2023-06-04
Enamine
EN300-1693086-10.0g
rac-tert-butyl (2R,3R)-3-phenylazetidine-2-carboxylate
689736-54-7
10g
$5837.0 2023-06-04
Enamine
EN300-1693086-1g
rac-tert-butyl (2R,3R)-3-phenylazetidine-2-carboxylate
689736-54-7
1g
$1357.0 2023-09-20
Enamine
EN300-1693086-5g
rac-tert-butyl (2R,3R)-3-phenylazetidine-2-carboxylate
689736-54-7
5g
$3935.0 2023-09-20

rac-tert-butyl (2R,3R)-3-phenylazetidine-2-carboxylate Related Literature

Additional information on rac-tert-butyl (2R,3R)-3-phenylazetidine-2-carboxylate

Introduction to Rac-Tert-Butyl (2R,3R)-3-Phenylazetidine-2-Carboxylate (CAS No. 689736-54-7)

Rac-Tert-butyl (2R,3R)-3-phenylazetidine-2-carboxylate, a compound with the chemical identifier CAS No. 689736-54-7, represents a significant advancement in the field of medicinal chemistry and pharmacology. This compound belongs to the azetidine class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a tert-butyl group and a phenyl ring, contribute to its distinctive chemical properties and biological interactions.

The synthesis and characterization of Rac-Tert-butyl (2R,3R)-3-phenylazetidine-2-carboxylate involve meticulous attention to stereochemistry, which is critical for its biological efficacy. The (2R,3R) configuration of the azetidine ring is a key aspect that influences its interactions with biological targets. This stereochemical specificity has been a focal point in recent research, as it often dictates the potency and selectivity of pharmacological agents. The tert-butyl group further enhances the steric environment of the molecule, potentially modulating its binding affinity and pharmacokinetic profile.

Recent studies have highlighted the importance of azetidine derivatives in drug discovery. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The phenylazetidine core structure of Rac-Tert-butyl (2R,3R)-3-phenylazetidine-2-carboxylate is particularly noteworthy for its ability to engage with specific biological pathways. For instance, modifications at the 3-position of the azetidine ring can significantly alter the molecule's interaction with enzymes and receptors.

In the realm of medicinal chemistry, the development of chiral auxiliaries and catalysts has enabled more efficient synthesis of enantiomerically pure compounds like Rac-Tert-butyl (2R,3R)-3-phenylazetidine-2-carboxylate. The use of asymmetric synthesis techniques has not only improved yield but also allowed for greater control over stereochemical outcomes. This has been instrumental in optimizing the pharmacological properties of azetidine derivatives without compromising their structural integrity.

The biological activity of Rac-Tert-butyl (2R,3R)-3-phenylazetidine-2-carboxylate has been extensively evaluated in preclinical studies. These investigations have revealed its potential as a lead compound for further drug development. Specifically, its interaction with certain enzymes has been linked to anti-inflammatory effects, making it a candidate for treating chronic inflammatory diseases. Additionally, its antimicrobial properties have been explored, suggesting possible applications in combating resistant bacterial strains.

The pharmacokinetic profile of Rac-Tert-butyl (2R,3R)-3-phenylazetidine-2-carboxylate is another area of interest. Studies have indicated that the tert-butyl group influences metabolic stability and distribution within the body. Understanding these parameters is crucial for designing effective drug formulations that maximize bioavailability while minimizing side effects. Advanced computational methods have been employed to predict how this compound behaves in vivo, providing valuable insights for future clinical trials.

Recent advancements in analytical chemistry have enabled more precise characterization of Rac-Tert-butyl (2R,3R)-3-phenylazetidine-2-carboxylate. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided detailed structural information, confirming the identity and purity of the compound. These analytical tools are essential for ensuring that synthetic routes are optimized and that impurities are minimized before moving into preclinical testing.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like Rac-Tert-butyl (2R,3R)-3-phenylazetidine-2-carboxylate. Predictive models can screen vast libraries of compounds for potential biological activity based on their structural features. This high-throughput approach has significantly reduced the time required to identify lead compounds, enabling faster development cycles.

In conclusion, Rac-Tert-butyl (2R,3R)-3-phenylazetidine-2-carboxylate represents a compelling example of how structural innovation can lead to novel therapeutic agents. Its unique combination of stereochemical features and functional groups makes it a valuable asset in medicinal chemistry research. As ongoing studies continue to uncover its potential applications, this compound is poised to play a significant role in future drug development efforts.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.